N-(2,3-dihydro-1H-inden-2-yl)-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-2-yl)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbothioamide
• InChI: InChI=1S/C21H23N3OS/c25-20-7-3-6-19-17-8-14(12-24(19)20)11-23(13-17)21(26)22-18-9-15-4-1-2-5-16(15)10-18/h1-7,14,17-18H,8-13H2,(H,22,26)
• InChI Key: KBCCVLIJGWOPKB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)C(=S)NC4CC5=CC=CC=C5C4
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

N-(2,3-dihydro-1H-inden-2-yl)-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds with similar structures, including various heterocyclic compounds, have been extensively synthesized and analyzed for their structural properties. For instance, studies on diazocinones and their synthesis reveal insights into conformational analysis and electronic structure calculations, providing a foundation for understanding the chemical behavior and reactivity of related compounds (Robins et al., 2006). Such analyses are crucial for applications in medicinal chemistry, where the precise configuration of molecules can impact their biological activity.

Biological Activity and Pharmacological Potential

Research into similar heterocyclic compounds has demonstrated a variety of biological and pharmacological activities. For example, naphthyridine derivatives, which share a structural motif with the compound , have shown anticancer activity in human melanoma cell lines, suggesting potential applications in cancer therapy (Kong et al., 2018). Furthermore, compounds such as 6-carboxy-3,4-methanoprolines, exhibiting affinities for glutamate receptors, highlight the relevance of heterocyclic structures in neuropharmacology and the development of neurological disorder treatments (Marinozzi et al., 1995).

Mechanism of Action

Target of action

Both compounds contain an indole nucleus , which is a common structure in many bioactive compounds. Compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting that these compounds could also interact with various targets.

Mode of action

The mode of action of these compounds would depend on their specific targets. For instance, indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Biochemical pathways

The biochemical pathways affected by these compounds would also depend on their specific targets. For example, if these compounds were found to have antiviral activity, they might interfere with viral replication pathways. If they had anti-inflammatory activity, they might affect pathways involved in the inflammatory response .